Cas no 21127-63-9 (1-Methylheptylbromomagnesium)

1-Methylheptylbromomagnesium is a Grignard reagent with the molecular formula C8H17BrMg. This organomagnesium compound is commonly used in organic synthesis for nucleophilic addition reactions, enabling the formation of carbon-carbon bonds. Its branched alkyl chain enhances steric control in reactions, making it valuable for selective transformations. The reagent is typically supplied as a solution in diethyl ether or THF, ensuring stability and ease of handling. Key applications include the synthesis of tertiary alcohols, ketones, and other complex organic intermediates. Proper storage under inert conditions is essential to maintain reactivity. Its consistent performance and versatility make it a reliable choice for advanced synthetic chemistry applications.
1-Methylheptylbromomagnesium structure
1-Methylheptylbromomagnesium structure
Product Name:1-Methylheptylbromomagnesium
CAS No:21127-63-9
MF:C8H17BrMg
MW:217.429582357407
MDL:MFCD11553324
CID:2656851
PubChem ID:13169979
Update Time:2025-05-23

1-Methylheptylbromomagnesium Chemical and Physical Properties

Names and Identifiers

    • 21127-63-9
    • 1-Methylheptylbromomagnesium
    • SCHEMBL4779557
    • MFCD11553324
    • 2-octylmagnesium bromide
    • 2-Octylmagnesium bromide, 0.25 M in 2-MeTHF
    • MDL： MFCD11553324
    • Inchi： 1S/C8H17.BrH.Mg/c1-3-5-7-8-6-4-2;;/h3H,4-8H2,1-2H3;1H;/q-1;;+2/p-1
    • InChI Key： IEMJQUUXJLTVGL-UHFFFAOYSA-M
    • SMILES： [Br-].[Mg+2].C(C[CH-]C)CCCC

Computed Properties

  • Exact Mass: 216.03640Da
  • Monoisotopic Mass: 216.03640Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 40.2
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

1-Methylheptylbromomagnesium Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB570592-50 ml
2-Octylmagnesium bromide, 0.25 M in 2-MeTHF; .
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 €1079.80 2024-04-18
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AB570592-100 ml
2-Octylmagnesium bromide, 0.25 M in 2-MeTHF; .
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AB570593-50 ml
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AB570593-100 ml
2-Octylmagnesium bromide, 0.25 M in THF; .
 21127-63-9
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abcr
AB570593-50ml
2-Octylmagnesium bromide, 0.25 M in THF; .
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 €1038.50 2025-04-20
abcr
AB570593-100ml
2-Octylmagnesium bromide, 0.25 M in THF; .
 21127-63-9
100ml
 €1619.20 2025-04-20
abcr
AB570592-50ml
2-Octylmagnesium bromide, 0.25 M in 2-MeTHF; .
 21127-63-9
50ml
 €1038.50 2025-04-20
abcr
AB570592-100ml
2-Octylmagnesium bromide, 0.25 M in 2-MeTHF; .
 21127-63-9
100ml
 €1619.20 2025-04-20

1-Methylheptylbromomagnesium Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:21127-63-9)
Order Number:A1147824
Stock Status:in Stock
Quantity:50ml/100ml
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:07
Price ($):640.0/1000.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:21127-63-9)
A1147824
Purity:99%/99%
Quantity:50ml/100ml
Price ($):640.0/1000.0
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